Cas no 452089-80-4 (3-(9H-carbazol-9-yl)-N'-(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidenepropanehydrazide)

• Product Name: 3-(9H-carbazol-9-yl)-N'-(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidenepropanehydrazide
• CAS No: 452089-80-4
• MF: C₂₄H₂₃N₃O₃
• MW: 401.457725763321
• CID: 5912808
• PubChem ID: 135623344
• Update Time: 2025-10-24

3-(9H-carbazol-9-yl)-N'-(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidenepropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(9H-carbazol-9-yl)-N'-(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidenepropanehydrazide
• 452089-80-4
• (E)-3-(9H-carbazol-9-yl)-N'-(1-(4-hydroxy-3-methoxyphenyl)ethylidene)propanehydrazide
• AKOS001325816
• Z57314978
• F1092-1553
• 3-carbazol-9-yl-N-[(E)-1-(4-hydroxy-3-methoxyphenyl)ethylideneamino]propanamide
• 3-(9H-carbazol-9-yl)-N'-[(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidene]propanehydrazide
• (E)-3-(9H-carbazol-9-yl)-N-(1-(4-hydroxy-3-methoxyphenyl)ethylidene)propanehydrazide
• 9H-Carbazole-9-propanoic acid, 2-[1-(4-hydroxy-3-methoxyphenyl)ethylidene]hydrazide

• Inchi： 1S/C24H23N3O3/c1-16(17-11-12-22(28)23(15-17)30-2)25-26-24(29)13-14-27-20-9-5-3-7-18(20)19-8-4-6-10-21(19)27/h3-12,15,28H,13-14H2,1-2H3,(H,26,29)
• InChI Key： MUGLLBVRLUQKFY-UHFFFAOYSA-N
• SMILES： N1(CCC(NN=C(C2=CC=C(O)C(OC)=C2)C)=O)C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 401.17394160g/mol
• Monoisotopic Mass: 401.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 8.75±0.35(Predicted)

Additional information on 3-(9H-carbazol-9-yl)-N'-(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidenepropanehydrazide

3-(9H-Carbazol-9-yl)-N'-(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidenepropanehydrazide: A Comprehensive Overview

3-(9H-Carbazol-9-yl)-N'-(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidenepropanehydrazide (CAS No. 452089-80-4) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of material science and pharmacology. This compound is characterized by its carbazole core, which is a heterocyclic aromatic system, and its hydrazide functional group, which imparts versatile reactivity and potential for further chemical modifications. The presence of hydroxy and methoxy substituents on the phenyl ring adds to its chemical complexity and functional diversity.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the carbazole derivative followed by the introduction of the hydrazide group. Recent advancements in synthetic methodologies have enabled researchers to optimize the reaction conditions, thereby improving the yield and purity of the final product. The use of mild reaction conditions and catalysts has been particularly beneficial in achieving high-quality compounds suitable for advanced applications.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The carbazole moiety is known for its excellent electron transport properties, making it a valuable component in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have demonstrated that incorporating this compound into OLED architectures can significantly enhance device efficiency and stability, paving the way for its use in next-generation display technologies.

In addition to its electronic applications, this compound has also shown potential in the field of drug delivery. The hydrazide group can act as a reactive site for conjugation with therapeutic agents, enabling the development of targeted drug delivery systems. Researchers have explored its ability to form stable conjugates with anticancer drugs, leveraging its biocompatibility and controlled release properties. These findings underscore its role as a versatile platform for biomedical applications.

The structural complexity of this compound also makes it an attractive candidate for studying chemical reactivity and molecular interactions. Its aromatic system and functional groups provide multiple sites for chemical transformations, offering opportunities for exploring novel synthetic pathways. Recent computational studies have provided insights into its electronic structure and reactivity, which are critical for designing new materials with tailored properties.

Furthermore, the presence of hydroxy and methoxy groups on the phenyl ring introduces additional functionality, such as hydrogen bonding capabilities and increased solubility in polar solvents. These properties are advantageous in applications requiring precise control over molecular interactions, such as in sensors or catalytic systems. Recent research has highlighted its potential as a catalyst in organic synthesis, where it can facilitate key transformations under mild conditions.

In conclusion, 3-(9H-Carbazol-9-yl)-N'-(1E)-1-(4-hydroxy-3-methoxyphenyl)ethylidenepropanehydrazide (CAS No. 452089-80-4) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique molecular structure, combined with recent advancements in synthetic and analytical techniques, positions it as a key player in the development of next-generation materials and therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to both academic and industrial innovations.